Cas no 2548993-48-0 (2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole)

• Product Name: 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole
• CAS No: 2548993-48-0
• MF: C₁₂H₁₆BrN₅S
• MW: 342.257939338684
• CID: 5311542
• PubChem ID: 154830515
• Update Time: 2025-06-12

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole
• 2548993-48-0
• AKOS040722876
• F6747-5493
• 2-[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-5-(1-methylethyl)-1,3,4-thiadiazole

• Inchi： 1S/C12H16BrN5S/c1-8(2)11-15-16-12(19-11)17-4-9(5-17)6-18-7-10(13)3-14-18/h3,7-9H,4-6H2,1-2H3
• InChI Key： ZHFHYDXZLNDPDD-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NN=C1N1CC(CN2C=C(Br)C=N2)C1

Computed Properties

• Exact Mass: 341.03098g/mol
• Monoisotopic Mass: 341.03098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 467.3±41.0 °C(Predicted)
• pka: 4.16±0.10(Predicted)

Additional information on 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole

Introduction to 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole (CAS No. 2548993-48-0)

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2548993-48-0, belongs to a class of heterocyclic molecules known for their diverse applications in medicinal chemistry. The presence of multiple functional groups, including a thiadiazole ring, an azetidine moiety, and a 4-bromo-pyrazole substituent, makes this molecule a promising candidate for further investigation.

The thiadiazole core is a well-studied scaffold in drug discovery, renowned for its ability to exhibit a wide range of biological activities such as antimicrobial, anti-inflammatory, and antiviral properties. In particular, the incorporation of a bromo-pyrazole group introduces additional potential sites for interaction with biological targets, enhancing the compound's pharmacological profile. The azetidine ring further contributes to the molecule's complexity, offering opportunities for selective binding and improved efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. Studies have shown that the propan-2-yl substituent at the 5-position of the thiadiazole ring can significantly influence the compound's solubility and metabolic stability, making it an attractive feature for drug development. Furthermore, the methyl bridge connecting the pyrazole and azetidine rings provides a strategic point for further derivatization, allowing chemists to fine-tune the biological activity of the molecule.

In vitro studies have begun to explore the potential applications of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole in various therapeutic areas. Initial experiments have highlighted its inhibitory effects on certain kinases and enzymes implicated in cancer progression. The bromo-pyrazole moiety, in particular, has been found to interact strongly with tyrosine kinase domains, suggesting its potential as an anti-cancer agent. Additionally, the compound has shown promise in preliminary anti-inflammatory assays, indicating its possible role in treating chronic inflammatory diseases.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the key functional groups efficiently. The use of palladium catalysts has been particularly effective in forming the carbon-carbon bonds between the pyrazole and azetidine units, while protecting group strategies have been crucial in maintaining regioselectivity throughout the synthetic process.

The pharmacokinetic properties of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole are under active investigation to assess its suitability for clinical development. Preliminary data suggest that the compound exhibits moderate oral bioavailability and reasonable metabolic stability in vivo. However, further studies are needed to evaluate its potential for drug-drug interactions and long-term safety profiles. The thiadiazole ring, being relatively stable under physiological conditions, contributes positively to these assessments.

The role of computational methods in optimizing this compound cannot be overstated. Molecular dynamics simulations have been used to understand how the molecule interacts with biological targets at an atomic level. These simulations have provided valuable insights into binding modes and allosteric effects that might not be apparent from static structures alone. By leveraging machine learning algorithms, researchers are able to predict structural modifications that could enhance binding affinity and reduce off-target effects.

Future directions in the study of 2-{3-[(4-bromo-lH-pyrazol-l-yllmethyl)azetidin-l-yll]-5-(propan-l)l}-l ,3 ,4 -thiadiazole include exploring its derivatives through structure-based drug design principles. By systematically modifying key functional groups while maintaining core structural integrity , scientists aim to identify analogs with improved pharmacological profiles . The integration of high-throughput screening technologies will accelerate this process by allowing rapid evaluation of large libraries of compounds .

The broader implications for medicinal chemistry are significant , as this type of research contributes not only novel therapeutic agents but also advances our fundamental understanding molecular recognition . As computational tools become increasingly sophisticated , collaborations between experimentalists chemists biologists will drive innovation at unprecedented rates . This interplay between discovery science technology promises unlock new possibilities addressing complex diseases affecting humanity today tomorrow .